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Isotrak Calibration Sources: Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with best practices for maintaining and troubleshooting Isotrak calibration

sources.

Troubleshooting Guide
This guide addresses specific issues that may arise during the use of Isotrak calibration

sources.

Question: My measurement readings are lower than expected. What should I do?

Answer: Low measurement readings can be caused by several factors. Follow this

troubleshooting workflow to identify the issue:
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Start: Low Readings

1. Verify Instrument Functionality
- Check power and settings.

- Run instrument self-test/diagnostics.

Instrument OK?

Troubleshoot Instrument
(Consult manufacturer's manual)

No

2. Inspect Source Condition
- Look for physical damage (scratches, discoloration).

- Ensure the source is clean.

Yes

Source OK?

Clean Source
(Use lint-free cloth with alcohol).

Dirty

Contact Support/
Consider Replacement

(Physical damage may affect activity).

Damaged

3. Review Experimental Setup
- Verify source-to-detector distance and geometry.

- Check for obstructions.

Yes

Setup Correct?

Correct Experimental Setup

No

4. Consider Recalibration
- Review last calibration date.

- Perform recalibration if necessary.

Yes

End: Issue Resolved

Click to download full resolution via product page

Troubleshooting Workflow for Low Readings
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Question: I've noticed a discoloration on the surface of my source. Is this a problem?

Answer: Discoloration, such as a red-brown film on radium sources, has been reported.[1]

While not always indicative of a leak, it should be investigated. A wipe test is recommended to

check for removable contamination. If the wipe test is positive, the source should be withdrawn

from use and disposed of according to your institution's radiation safety protocols.

Question: My alpha spectrometer is showing broadened peaks. Could the source be the

cause?

Answer: Yes, the condition of the alpha source can affect spectral quality. Isotrak alpha

spectroscopy sources are designed to have a minimal deposit mass to reduce peak

broadening.[2] However, any material on the source's active surface can degrade the

spectrum.[2] Ensure the source is clean and free of any foreign material. Abrasion of the

surface can also damage the active deposit.[2]

Frequently Asked Questions (FAQs)
General Handling and Storage

Question: What are the best practices for storing Isotrak calibration sources?

Answer: Proper storage is crucial for maintaining the integrity of your Isotrak sources.

Storage Container: Always keep sources in their original storage box when not in use.[3]

Environmental Conditions: Store sources away from direct sunlight and high humidity

environments to prevent degradation.[3][4] For C-14 sources, this is particularly important to

prevent carbon exchange with the atmosphere.[3]

Security: Radioactive materials, including sealed sources, should be locked in a secured

container or storage area when not in use.[5]

Question: How should I clean my Isotrak source?

Answer: Sources may be cleaned by gently wiping the surface with a lint-free cloth moistened

with alcohol.[3][6] It is critical to not use detergents or abrasive compounds like metal polish, as

these can remove the radioactive material.[3][6][7][2]
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Maintenance and Lifespan

Question: What is the recommended useful life of an Isotrak source?

Answer: While the useful life can be limited by the half-life of the radionuclide, it is considered

good working practice to renew sources within 10 years due to regular improvements in source

design and measurement techniques.[3][6][4][8]

Question: How often should my Isotrak sources be recalibrated?

Answer: Sources should be recalibrated at regular intervals in accordance with national

recommendations and your internal quality management system.[3][7]

Safety

Question: What personal protective equipment (PPE) should I wear when handling Isotrak

sources?

Answer: When handling radioactive sources, it is recommended to wear a lab coat, safety

glasses, and disposable gloves (e.g., nitrile or rubber).[9] Ensure your lab coat is closed and

that you are not wearing open-toed shoes.[9]

Question: Can I eat or drink in the laboratory where Isotrak sources are used?

Answer: No, eating, drinking, and the storage of food or beverages are strictly prohibited in any

area where radioactive materials are used or stored.[5][9][10]

Quantitative Data Summary
The following table summarizes key quantitative specifications for Isotrak calibration sources.
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Parameter Specification Source(s)

Uncertainty (Class 2 Sources) ≤ ±5% (k=2) [3][7]

Uncertainty (Working Sources) ≤ ±10% (k=2) [7]

Uncertainty (Natural Uranium

Sources)
±10% [3][7]

Maximum Deviation from

Nominal Activity

±30% (unless otherwise

specified)
[3][7][2][8]

Recommended Renewal

Period
10 years [3][6][4][8]

Experimental Protocols
Protocol: Wipe Test for Removable Contamination

This protocol is a standard procedure to check for leakage from a sealed radioactive source.

Methodology:

Preparation:

Prepare a work area with absorbent paper.

Don appropriate PPE (lab coat, gloves, safety glasses).

Label a vial or planchet for the wipe sample.

Procedure:

Using forceps, take a piece of filter paper or a cotton swab moistened with alcohol.

Gently wipe the entire surface of the calibration source.

Place the wipe sample into the labeled vial or on the planchet.

Analysis:
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Analyze the sample using a suitable radiation detection instrument (e.g., liquid scintillation

counter for alpha/beta emitters, NaI detector for gamma emitters).[10]

Interpretation:

If the measured activity is above the background level, it indicates removable

contamination. The source should be considered leaking and must be removed from

service immediately. Follow your institution's procedures for managing leaking sources.

Logical Relationships

Routine Maintenance Performance Verification

Desired Outcome

Proper Storage
- Original container

- No direct sunlight/humidity

Source Integrity & Longevity

Regular Cleaning
- Lint-free cloth & alcohol

Visual Inspection
- Check for damage/discoloration

Daily Instrument Checks
- Using a check source

Accurate & Reliable Data

Periodic Recalibration
- Per national standards

Wipe Testing
- Check for leaks

Click to download full resolution via product page

Best Practices for Source Maintenance

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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